Cas no 172981-86-1 (2-(piperazin-1-yl)methylpyrimidine)
172981-86-1 structure
Product Name:2-(piperazin-1-yl)methylpyrimidine
CAS No:172981-86-1
MF:C9H14N4
MW:178.234261035919
MDL:MFCD16848008
CID:905760
PubChem ID:45099697
Update Time:2025-04-19
2-(piperazin-1-yl)methylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Piperazin-1-ylmethyl)pyrimidine
- Pyrimidine, 2-(1-piperazinylmethyl)- (9CI)
- 2-(piperazin-1-yl)methylpyrimidine
- CS-0270846
- 2-[(Piperazin-1-yl)methyl]pyrimidine
- 172981-86-1
- EN300-879219
- SCHEMBL7508914
- AKOS011993420
- DTXSID00668063
-
- MDL: MFCD16848008
- Inchi: 1S/C9H14N4/c1-2-11-9(12-3-1)8-13-6-4-10-5-7-13/h1-3,10H,4-8H2
- InChI Key: XGNSNCQPISTGQW-UHFFFAOYSA-N
- SMILES: N1(CC2N=CC=CN=2)CCNCC1
Computed Properties
- Exact Mass: 178.12202
- Monoisotopic Mass: 178.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 139
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.6
- Topological Polar Surface Area: 41A^2
Experimental Properties
- PSA: 41.05
2-(piperazin-1-yl)methylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM166305-1g |
2-(piperazin-1-ylmethyl)pyrimidine |
172981-86-1 | 95% | 1g |
$405 | 2021-08-05 | |
| Chemenu | CM166305-1g |
2-(piperazin-1-ylmethyl)pyrimidine |
172981-86-1 | 95% | 1g |
$375 | 2023-02-18 | |
| eNovation Chemicals LLC | D286158-500mg |
2-(Piperazin-1-ylmethyl)pyrimidine |
172981-86-1 | 95% | 500mg |
$590 | 2024-08-03 | |
| Enamine | EN300-879219-0.05g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-879219-0.1g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 0.1g |
$615.0 | 2025-02-21 | |
| Enamine | EN300-879219-0.25g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 0.25g |
$642.0 | 2025-02-21 | |
| Enamine | EN300-879219-0.5g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 0.5g |
$671.0 | 2025-02-21 | |
| Enamine | EN300-879219-1.0g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 1.0g |
$699.0 | 2025-02-21 | |
| Enamine | EN300-879219-2.5g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 2.5g |
$1370.0 | 2025-02-21 | |
| Enamine | EN300-879219-5.0g |
2-[(piperazin-1-yl)methyl]pyrimidine |
172981-86-1 | 95.0% | 5.0g |
$2028.0 | 2025-02-21 |
2-(piperazin-1-yl)methylpyrimidine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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